Cas no 18217-12-4 (5-methylheptan-2-one)

• Product Name: 5-methylheptan-2-one
• CAS No: 18217-12-4
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00048661
• CID: 193040
• PubChem ID: 28965
• Update Time: 2025-11-02

5-methylheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 5-methyl-
• 5-METHYL-2-HEPTANONE
• 5-methylheptan-2-one
• 2-Heptanone,5-methyl
• 5-methyl-heptan-2-one

• MDL： MFCD00048661
• Inchi： 1S/C8H16O/c1-4-7(2)5-6-8(3)9/h7H,4-6H2,1-3H3
• InChI Key： WYDAUGNQLUXTFB-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C)CC

Computed Properties

• Exact Mass: 128.12000

Experimental Properties

• Density: 0.8203 (estimate)
• Melting Point: -32.24°C (estimate)
• Boiling Point: 159.85°C
• Refractive Index: 1.4165 (estimate)
• PSA: 17.07000
• LogP: 2.40170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-methylheptan-2-one

Comprehensive Analysis of 5-methylheptan-2-one (CAS No. 18217-12-4): Properties, Applications, and Industry Trends

5-methylheptan-2-one (CAS No. 18217-12-4) is a versatile organic compound belonging to the ketone family. With its molecular formula C₈H₁₆O, this branched-chain ketone exhibits unique physicochemical properties that make it valuable across multiple industries. The compound's boiling point (approximately 157-159°C) and molecular weight (128.21 g/mol) contribute to its stability in formulations, while its solubility profile allows for diverse applications in solvent systems and fragrance compositions.

Recent trends in green chemistry have sparked renewed interest in 5-methylheptan-2-one as a potential bio-based solvent. Researchers are investigating its low toxicity profile compared to traditional petrochemical solvents, aligning with the growing demand for sustainable chemical alternatives. The compound's odor threshold and volatility characteristics make it particularly interesting for controlled-release applications in specialty products.

In the flavor and fragrance industry, 5-methylheptan-2-one serves as a key intermediate for creating complex aroma profiles. Its woody, herbal notes with subtle fruity undertones contribute to formulations for personal care products and fine fragrances. Perfumers value its ability to enhance top notes while providing excellent fixative properties, answering the market's call for longer-lasting scent experiences.

The compound's chemical stability under various pH conditions makes it suitable for industrial applications where compatibility with other ingredients is crucial. Manufacturers appreciate its low residue formation and easy purification characteristics, which contribute to process efficiency in production lines. These attributes have led to increased adoption in specialty coatings and adhesive formulations where controlled evaporation rates are required.

Analytical methods for 5-methylheptan-2-one detection and quantification have evolved significantly. Modern GC-MS techniques can identify the compound at trace levels, addressing growing concerns about product purity in sensitive applications. The development of rapid screening protocols has improved quality control processes, particularly for manufacturers requiring batch-to-batch consistency in their products.

Emerging research explores 5-methylheptan-2-one's potential in agricultural applications, particularly as a semiochemical in pest management systems. Its volatile organic compound (VOC) properties show promise for non-toxic pest control methods, coinciding with the global shift toward eco-friendly agriculture. These developments position the compound as relevant to current discussions about sustainable crop protection strategies.

From a regulatory standpoint, 5-methylheptan-2-one benefits from favorable compliance profiles in major markets. Its inclusion in positive lists for fragrance ingredients and food contact materials enhances its commercial viability. The compound meets stringent REACH requirements and has been evaluated for skin sensitization potential, making it suitable for cosmetic formulations under current guidelines.

The global market for 5-methylheptan-2-one reflects broader trends in specialty chemicals demand. Asia-Pacific regions show particular growth due to expanding personal care industries and increasing disposable incomes. Meanwhile, European markets focus on high-purity grades for pharmaceutical applications, demonstrating the compound's regional versatility in meeting diverse industry needs.

Innovative synthesis routes for 5-methylheptan-2-one continue to emerge, with particular attention to catalytic processes that improve atom economy. Recent patents describe zeolite-catalyzed methods that enhance yield optimization while reducing energy consumption - critical factors in today's cost-conscious manufacturing environment. These advancements address the chemical industry's dual priorities of economic viability and environmental responsibility.

Storage and handling of 5-methylheptan-2-one require standard organic compound protocols, with particular attention to vapor concentration control in workplace environments. The compound's flash point (around 46°C) dictates appropriate storage temperature ranges, while its chemical compatibility with common container materials simplifies logistics considerations for distributors and end-users alike.

Future research directions for 5-methylheptan-2-one may explore its biological activity beyond current applications. Preliminary studies suggest possible antimicrobial properties worth investigating, potentially opening new markets in preservative systems. Additionally, its solvation power could be harnessed for advanced material processing, particularly in nanotechnology applications where precise surface modification is required.